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Compound of Interest

Compound Name:
(S)-1-Boc-2-

(Hydroxymethyl)piperidine

Cat. No.: B158072 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of (S)-1-Boc-2-
(hydroxymethyl)piperidine

This technical guide provides a comprehensive overview of the core physicochemical

properties of (S)-1-Boc-2-(hydroxymethyl)piperidine, a versatile chiral piperidine derivative.

[1] It is a valuable intermediate in organic synthesis and pharmaceutical research, particularly

in the development of novel therapeutic agents.[1] This document is intended for researchers,

scientists, and drug development professionals, offering detailed data, experimental protocols,

and workflow visualizations.

Physicochemical Data
The quantitative physicochemical properties of (S)-1-Boc-2-(hydroxymethyl)piperidine are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₁H₂₁NO₃ [1][2][3]

Molecular Weight 215.29 - 215.3 g/mol [1][3][4]

Appearance
White crystalline powder or off-

white solid powder
[1][3]

Melting Point 83-88 °C [1]

Boiling Point 308°C at 760 mmHg [2]

Flash Point 140.1°C [2]

Solubility

Slightly soluble in water;

Soluble in methanol and

dimethylformamide (DMF)

[5][6][7][8]

Optical Rotation
[a]D²⁰ = -42 ± 2º (c=1 in

CHCl₃)
[1]

Purity ≥ 99% (HPLC or GC) [1][3][4]

Storage Conditions 0-8 °C or Ambient Storage [1][3][4]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are provided below.

These are generalized protocols and may require optimization for specific laboratory

conditions.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. A

sharp melting point range is often an indicator of high purity.

Apparatus:

Mel-Temp apparatus or similar melting point apparatus[9]

Capillary tubes (sealed at one end)[10][11]
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Mortar and pestle (if sample is granular)[9]

Spatula[10]

Procedure:

Sample Preparation: Place a small amount of (S)-1-Boc-2-(hydroxymethyl)piperidine on a

clean, dry surface.[12] If the crystals are large, gently pulverize them to a fine powder using

a mortar and pestle.[9]

Loading the Capillary Tube: Jab the open end of a capillary tube into the powdered sample.

[11][12] Invert the tube and tap it gently on a hard surface to cause the solid to fall to the

closed end.[11] To ensure tight packing, drop the capillary tube (closed end down) through a

long, narrow tube (e.g., a glass tube) several times.[9][11] The packed sample height should

be 2-3 mm.[11]

Measurement:

Insert the loaded capillary tube into the sample holder of the melting point apparatus.[9]

[11]

If the approximate melting point is unknown, perform a rapid determination by heating at a

rate of 10-20 °C per minute to get a rough estimate.[9]

For an accurate measurement, allow the apparatus to cool. Then, heat at a medium rate to

about 15-20 °C below the expected melting point.[9][11]

Decrease the heating rate so the temperature increases by no more than 1-2 °C per

minute as you approach the melting point.[9][11]

Data Recording: Record the temperature at which the first droplet of liquid is observed (the

beginning of the melting range) and the temperature at which the entire sample has turned

into a clear liquid (the end of the melting range).[11][12]

Solubility Determination
Solubility tests provide information about the polarity and the presence of acidic or basic

functional groups in a compound.[13]
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Apparatus:

Small test tubes

Spatula

Vortex mixer or glass stirring rod

pH paper

Solvents:

Deionized water

5% Sodium Hydroxide (NaOH) solution

5% Sodium Bicarbonate (NaHCO₃) solution

5% Hydrochloric Acid (HCl) solution

Organic solvents (e.g., methanol, chloroform)

Procedure:

Water Solubility:

Place approximately 25 mg of the compound into a small test tube.[14]

Add 0.75 mL of deionized water in small portions, shaking vigorously after each addition.

[14]

Observe if the compound dissolves completely. If it does, it is water-soluble.[15]

Test the resulting solution with pH paper to determine if it is acidic, basic, or neutral.[13]

[16]

Acid/Base Solubility (for water-insoluble compounds):
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If the compound is insoluble in water, use separate 25 mg samples for each of the

following tests.[13]

5% NaOH Test: Add 0.75 mL of 5% NaOH solution. Shake vigorously. Solubility indicates

the presence of an acidic functional group.[13][14][17]

5% NaHCO₃ Test: Add 0.75 mL of 5% NaHCO₃ solution. Shake vigorously. Solubility

suggests a strong organic acid.[14][17]

5% HCl Test: Add 0.75 mL of 5% HCl solution. Shake vigorously. Solubility indicates the

presence of a basic functional group, such as an amine.[13][14][17]

Organic Solvent Solubility:

Repeat the procedure with organic solvents like methanol or chloroform to determine

miscibility or solubility in non-aqueous media.[15]

Visualizations
The following diagrams, created using the DOT language, illustrate key workflows related to

(S)-1-Boc-2-(hydroxymethyl)piperidine.

Synthesis Workflow
A common synthetic route to chiral piperidine derivatives involves the reduction of a

corresponding precursor. The following diagram outlines a generalized workflow for the

synthesis of (S)-1-Boc-hydroxymethylpiperidine derivatives.
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Preparation

Reaction

Workup & Purification

Start with Precursor
((S)-N-Boc-piperidine-2-carboxylic acid)

Prepare Reducing Agent
(e.g., Borane-THF complex)

and Solvent (THF)

1. Reagent Prep

Combine Precursor and
Reducing Agent in THF.

Stir at room temperature.

2. Addition

Quench Reaction
(e.g., with 2N NaOH)

3. Hydrolysis

Extract with Organic Solvent
(e.g., CH2Cl2)

Initiate Workup

Wash Organic Layer
(e.g., with NaHCO3, brine)

4. Wash

Dry over Na2SO4,
Filter, and Concentrate

5. Isolate

Purify by Column
Chromatography

6. Purify

Obtain Pure
(S)-1-Boc-2-(hydroxymethyl)piperidine

7. Final Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of (S)-1-Boc-2-(hydroxymethyl)piperidine.
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Solubility Testing Workflow
The logical progression for determining the solubility of an unknown organic compound, such

as the title compound, is depicted below.

Start with Sample
(25 mg)

Test Solubility
in Water

Soluble in Water.
Test with pH paper.

Yes

Insoluble in Water

No

Acidic (Class Sa)

pH < 7

Basic (Class Sb)

pH > 7

Neutral (Class Sg)

pH = 7

Test Solubility
in 5% HCl

Soluble.
Organic Base (Class B)

Yes

Insoluble

No

Test Solubility
in 5% NaOH

Soluble.
Weak Acid (Class Aw)

Yes

Insoluble.
Neutral Compound (Class N)

No
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Click to download full resolution via product page

Caption: Logical workflow for the qualitative solubility analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physicochemical properties of (S)-1-Boc-2-
(hydroxymethyl)piperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158072#physicochemical-properties-of-s-1-boc-2-
hydroxymethyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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